[1-[4-[(3,5-Dinitrobenzoyl)amino]phenyl]imidazol-2-yl]-phenylphosphinic acid

• IUPAC Name: [1-[4-[(3,5-dinitrobenzoyl)amino]phenyl]imidazol-2-yl]-phenylphosphinic acid
• InChI: InChI=1S/C22H16N5O7P/c28-21(15-12-18(26(29)30)14-19(13-15)27(31)32)24-16-6-8-17(9-7-16)25-11-10-23-22(25)35(33,34)20-4-2-1-3-5-20/h1-14H,(H,24,28)(H,33,34)
• InChI Key: DPNUYWOHBNXIAD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)P(=O)(C2=NC=CN2C3=CC=C(C=C3)NC(=O)C4=CC(=CC(=C4)[N+](=O)[O-])[N+](=O)[O-])O
• Molecular Formula: C22H16N5O7P
• Molecular Weight: 493.4 g/mol

Description

[1-[4-[(3,5-Dinitrobenzoyl)amino]phenyl]imidazol-2-yl]-phenylphosphinic acid, also known as DNP-PIP, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of [1-[4-[(3,5-Dinitrobenzoyl)amino]phenyl]imidazol-2-yl]-phenylphosphinic acid involves its ability to inhibit the activity of protein tyrosine phosphatases by binding to the active site of these enzymes. This results in the accumulation of phosphorylated proteins, which can then be detected and quantified using various biochemical assays.
Biochemical and Physiological Effects:
[1-[4-[(3,5-Dinitrobenzoyl)amino]phenyl]imidazol-2-yl]-phenylphosphinic acid has been found to have a range of biochemical and physiological effects, including the modulation of cell signaling pathways, the inhibition of cell proliferation, and the induction of apoptosis in cancer cells. This compound has also been shown to have anti-inflammatory properties, making it a potential therapeutic agent for a variety of inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using [1-[4-[(3,5-Dinitrobenzoyl)amino]phenyl]imidazol-2-yl]-phenylphosphinic acid in lab experiments is its high specificity for protein tyrosine phosphatases, which allows for the selective inhibition of these enzymes without affecting other cellular processes. However, one limitation of using this compound is its potential toxicity, which can vary depending on the concentration and duration of exposure.

Future Directions

There are several future directions for research involving [1-[4-[(3,5-Dinitrobenzoyl)amino]phenyl]imidazol-2-yl]-phenylphosphinic acid, including the development of more potent and selective inhibitors of protein tyrosine phosphatases, the investigation of the role of these enzymes in various diseases, and the exploration of the potential therapeutic applications of [1-[4-[(3,5-Dinitrobenzoyl)amino]phenyl]imidazol-2-yl]-phenylphosphinic acid and related compounds. Additionally, further studies are needed to better understand the mechanisms underlying the biochemical and physiological effects of [1-[4-[(3,5-Dinitrobenzoyl)amino]phenyl]imidazol-2-yl]-phenylphosphinic acid, as well as its potential toxicity and safety profile.

Synthesis Methods

The synthesis of [1-[4-[(3,5-Dinitrobenzoyl)amino]phenyl]imidazol-2-yl]-phenylphosphinic acid involves several steps, including the reaction of 3,5-dinitrobenzoic acid with 4-aminophenyl imidazole, followed by the addition of phenylphosphinic acid. The resulting product is a white crystalline powder that is soluble in organic solvents such as dimethyl sulfoxide and ethanol.

Scientific Research Applications

[1-[4-[(3,5-Dinitrobenzoyl)amino]phenyl]imidazol-2-yl]-phenylphosphinic acid has been used in a variety of scientific research applications, including studies of enzyme activity, protein-protein interactions, and signal transduction pathways. This compound has been found to be particularly useful in the study of protein tyrosine phosphatases, which play a critical role in regulating cell signaling and are often dysregulated in cancer and other diseases.